3-cyclohexyl-5-(furan-2-yl)-1H-1,2,4-triazole

• IUPAC Name: 5-cyclohexyl-3-(furan-2-yl)-1H-1,2,4-triazole
• InChI: InChI=1S/C12H15N3O/c1-2-5-9(6-3-1)11-13-12(15-14-11)10-7-4-8-16-10/h4,7-9H,1-3,5-6H2,(H,13,14,15)
• InChI Key: KPDIAGWKDNGSOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC(=NN2)C3=CC=CO3
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

3-Cyclohexyl-5-(furan-2-yl)-1H-1,2,4-triazole is a heterocyclic compound with a molecular formula of C9H10N3. The compound is commonly referred to as CHFT and is a member of the triazole family, which is a group of five-membered ring compounds containing three nitrogen atoms. CHFT is a highly versatile compound and has a wide range of applications in scientific research and laboratory experiments. In Additionally, potential future directions for research and development will be identified.

Scientific Research Applications

Synthesis and Structural Analysis

• Thiol-Thione Tautomerism: The synthesis of 5-furan-2-yl[1,3,4]oxadiazole-2-thiol and 5-furan-2-yl-4H-[1,2,4]-triazole-3-thiol from furan-2-carboxylic acid hydrazide has been explored. These compounds exhibit thiol-thione tautomerism, a feature that could be relevant for their chemical properties and reactivity (Koparır, Çetin, & Cansiz, 2005).

Antimicrobial Activity

• Antimicrobial Properties: The antimicrobial activity of certain triazole compounds, including derivatives synthesized by intramolecular cyclization of carbonylthiosemicarbazides in alkaline medium, has been studied. These findings suggest potential applications in developing antimicrobial agents (Siwek, Wujec, Stefanska, & Paneth, 2009).

Catalysis and Synthesis of Bioactive Molecules

• Ytterbium-Catalyzed Synthesis: A novel approach involving ytterbium-catalyzed cyclization to form fused triazoles from biomass-derived compounds has been developed. This method could be significant for synthesizing synthetic bioactive molecules with triazole-containing polycyclic architectures (Xu, Zhong, Xing, Gao, Gou, & Yu, 2020).

Antitumor and Pharmacological Evaluation

• Potential Antitumor Substances: Research into the synthesis of new derivatives of 3-mercapto-4-(1H-pyrrol-1-yl)-5-cyclohexyl-1,2,4-triazole(4H) has been directed towards creating potential antitumor substances. These studies involve exploring the pharmacological properties of these compounds, which could lead to new therapeutic options (Saidov, Georgiyants, & Demchenko, 2014).